2-[(2-cyanophenyl)thio]-N-(2-nitrophenyl)benzamide

• IUPAC Name: 2-(2-cyanophenyl)sulfanyl-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C20H13N3O3S/c21-13-14-7-1-5-11-18(14)27-19-12-6-2-8-15(19)20(24)22-16-9-3-4-10-17(16)23(25)26/h1-12H,(H,22,24)
• InChI Key: YVRGULPZHFIEPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)SC2=CC=CC=C2C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H13N3O3S
• Molecular Weight: 375.4 g/mol

Description

2-[(2-cyanophenyl)thio]-N-(2-nitrophenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is also known as CTNB and has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2-[(2-cyanophenyl)thio]-N-(2-nitrophenyl)benzamide involves the inhibition of specific enzymes. It has been shown to bind to the active site of protein tyrosine phosphatases and protein kinase C, thereby preventing their catalytic activity. This inhibition leads to the modulation of various signaling pathways, which ultimately affects cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-cyanophenyl)thio]-N-(2-nitrophenyl)benzamide are diverse and depend on the specific biological system being studied. In general, it has been shown to regulate cell proliferation, differentiation, and apoptosis by modulating various signaling pathways. It has also been implicated in the regulation of immune responses, inflammation, and angiogenesis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-cyanophenyl)thio]-N-(2-nitrophenyl)benzamide in lab experiments include its high yield and purity, as well as its ability to inhibit specific enzymes. This makes it a valuable tool to investigate the role of these enzymes in various biological processes. However, the limitations of using this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of 2-[(2-cyanophenyl)thio]-N-(2-nitrophenyl)benzamide in scientific research. One area of interest is the investigation of its potential as a therapeutic agent for various diseases, including cancer and autoimmune disorders. Another direction is the development of new analogs with improved potency and selectivity. Additionally, there is a need for further research to elucidate the specific mechanisms of action of this compound and its effects on various signaling pathways.

Scientific Research Applications

2-[(2-cyanophenyl)thio]-N-(2-nitrophenyl)benzamide has been extensively used in scientific research as a tool compound to investigate various biological processes. It has been shown to inhibit the activity of several enzymes, including protein tyrosine phosphatases and protein kinase C. This inhibition has been linked to the regulation of cell proliferation, differentiation, and apoptosis.